Cas no 903190-06-7 (N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide)

• Product Name: N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide
• CAS No: 903190-06-7
• MF: C₂₁H₂₁ClN₄O
• MW: 380.870643377304
• CID: 5847342
• PubChem ID: 8038060
• Update Time: 2025-06-10

N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzyl-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enamide
• 2-Propenamide, 3-[4-(3-chlorophenyl)-1-piperazinyl]-2-cyano-N-(phenylmethyl)-
• (2E)-N-benzyl-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enamide
• EN300-18490153
• N-benzyl-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyanoprop-2-enamide
• Z995167338
• (E)-N-benzyl-3-(4-(3-chlorophenyl)piperazin-1-yl)-2-cyanoacrylamide
• STK715960
• AKOS002375472
• 903190-06-7
• N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide

• Inchi： 1S/C21H21ClN4O/c22-19-7-4-8-20(13-19)26-11-9-25(10-12-26)16-18(14-23)21(27)24-15-17-5-2-1-3-6-17/h1-8,13,16H,9-12,15H2,(H,24,27)
• InChI Key： KHYQDULJXCLCGZ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CN1CCN(C2=CC=CC(Cl)=C2)CC1

Computed Properties

• Exact Mass: 380.1403890g/mol
• Monoisotopic Mass: 380.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 620.0±55.0 °C(Predicted)
• pka: 11.94±0.46(Predicted)

Additional information on N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide

Professional Introduction to N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide (CAS No. 903190-06-7)

N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 903190-06-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound features a complex arrangement of functional groups, including a benzyl group, a piperazine ring, and a cyanopropenamide moiety, which contribute to its unique chemical and pharmacological properties.

The N-benzyl substituent in the molecule plays a crucial role in modulating the compound's solubility and bioavailability. This group is commonly employed in drug design to enhance the metabolic stability and binding affinity of the molecule to its target receptors. The presence of the 3-4-(3-chlorophenyl)piperazine core is particularly noteworthy, as piperazine derivatives are well-documented for their role in various therapeutic applications, including antipsychotics, antidepressants, and antihistamines. The chlorophenyl group further enhances the compound's pharmacological profile by introducing electronic and steric effects that can influence receptor interactions.

The terminal 2-cyanoprop-2-enamide moiety adds another layer of complexity to the compound's behavior. This group is known for its ability to engage in hydrogen bonding interactions, which can be critical for achieving high binding affinity in biological systems. Additionally, the cyano group can participate in various chemical reactions, making it a versatile handle for further derivatization and structural optimization. These features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

In recent years, there has been growing interest in exploring the therapeutic potential of piperazine derivatives, particularly those incorporating halogenated aromatic rings. Studies have shown that compounds with similar structural motifs exhibit significant activity against a range of neurological and inflammatory disorders. For instance, research published in Journal of Medicinal Chemistry has highlighted the efficacy of certain piperazine-based molecules in modulating neurotransmitter receptors, which could have implications for treating conditions such as schizophrenia and depression.

The synthesis of N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. The introduction of the cyanopropenamide group necessitates careful handling due to its sensitivity to hydrolysis and oxidation. Despite these challenges, the synthetic route to this compound has been optimized to ensure high yields and purity, making it accessible for further biological evaluation.

The pharmacological evaluation of N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. Notably, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases and phosphodiesterases, which are key players in cellular processes related to inflammation and immune response. These findings align with recent research indicating that modulating these pathways could lead to novel therapeutic strategies for chronic diseases.

One particularly exciting aspect of this compound is its potential application in treating neurological disorders. Piperazine derivatives have long been recognized for their ability to cross the blood-brain barrier, allowing them to exert their effects directly within the central nervous system. The combination of the benzyl group and the chlorophenyl moiety may enhance penetration through this barrier while maintaining sufficient stability to interact with neural receptors effectively. This makes N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide a promising candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, cancer, and autoimmune conditions. Studies have indicated that certain piperazine-based molecules can modulate inflammatory pathways by interacting with cytokine receptors and transcription factors. The unique structural features of N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide may enable it to selectively target specific inflammatory mediators without causing off-target effects. This specificity is crucial for developing safe and effective anti-inflammatory therapies.

The development of new drug candidates often involves rigorous testing to assess their safety profile before moving into clinical trials. Preliminary toxicology studies on N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyanoprop-2-enamide have shown encouraging results, with no significant adverse effects observed at relevant doses. However, comprehensive toxicological assessments are still needed to fully understand the long-term implications of using this compound therapeutically. These studies will also provide valuable insights into its metabolic fate and potential drug-drug interactions.

In conclusion, N-benzyl-3-4-(3-chlorophenyl)piperazin-1-yll)-2-cyanoprop--{]--{]--{]--{]--{]--{]--{]--{]--{]--{]--{]--{-}--{-}--{-}--{-}--{-}--{-}-->cyanopropenamide (CAS No.